Cas no 1823567-27-6 (Pyridine, 4-bromo-2-butyl-)

• Product Name: Pyridine, 4-bromo-2-butyl-
• CAS No: 1823567-27-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5837327
• PubChem ID: 68081791
• Update Time: 2024-01-11

Pyridine, 4-bromo-2-butyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-bromo-2-butyl-
• EN300-6495825
• 1823567-27-6
• SCHEMBL10264193
• 4-bromo-2-butylpyridine

• Inchi： 1S/C9H12BrN/c1-2-3-4-9-7-8(10)5-6-11-9/h5-7H,2-4H2,1H3
• InChI Key： XGTQFMSYVOYEEJ-UHFFFAOYSA-N
• SMILES： C1(CCCC)=NC=CC(Br)=C1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 251.3±20.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives